3-(Chloromethyl)-5-[4-(trifluoromethyl)phenyl]isoxazole

• Molecular Formula: C11H7ClF3NO
• Molecular Weight: 261.63 g/mol
• IUPAC Name: 3-(chloromethyl)-5-[4-(trifluoromethyl)phenyl]-1,2-oxazole
• InChI: InChI=1S/C11H7ClF3NO/c12-6-9-5-10(17-16-9)7-1-3-8(4-2-7)11(13,14)15/h1-5H,6H2
• InChI Key: FOPHIEABULMTDJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=NO2)CCl)C(F)(F)F

Description

3-(Chloromethyl)-5-[4-(trifluoromethyl)phenyl]isoxazole is a useful research compound. Its molecular formula is C11H7ClF3NO and its molecular weight is 261.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

{5-[4-(Trifluoromethyl)phenyl]isoxazol-3-yl}methan-1-ol (200 mg) was dissolved in dry dichloromethane (10 ml), and cooled to 0° C. The solution was stirred while adding a solution of thionyl chloride (2.74 ml) in dichloromethane (25 ml), then allowed to warm to room temperature and stirred overnight. Solvent was evaporated under reduced pressure, and the residue was purified by preparative thin layer chromatography, eluting with 30% ethyl acetate/hexane, to afford 3-(chloromethyl)-5-[4-(trifluoromethyl)phenyl]isoxazole, a compound of formula (25).